1-(2-cyanoethyl)-N-(4-iodophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-(2-cyanoethyl)-N-(4-iodophenyl)-3-(4-methoxyphenyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C20H17IN4O2/c1-27-17-9-3-14(4-10-17)19-18(13-25(24-19)12-2-11-22)20(26)23-16-7-5-15(21)6-8-16/h3-10,13H,2,12H2,1H3,(H,23,26)
• InChI Key: PKYWRGVLMROZCQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C=C2C(=O)NC3=CC=C(C=C3)I)CCC#N
• Molecular Formula: C20H17IN4O2
• Molecular Weight: 472.3 g/mol

Description

1-(2-cyanoethyl)-N-(4-iodophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-4-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in drug development and research. This compound is also known as CEP or CEP-68 and belongs to the class of pyrazole carboxamides.

Mechanism of Action

The mechanism of action of CEP-68 involves the inhibition of several signaling pathways such as the PI3K/Akt/mTOR, NF-κB, and MAPK pathways. These pathways are involved in cell proliferation, survival, and inflammation. CEP-68 has been shown to inhibit the activation of these pathways by blocking the phosphorylation of their downstream targets.
Biochemical and Physiological Effects:
CEP-68 has been shown to have several biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. CEP-68 has also been shown to increase the levels of anti-inflammatory cytokines such as IL-10. In addition, CEP-68 has been shown to reduce the levels of reactive oxygen species (ROS) and increase the levels of antioxidants such as glutathione.

Advantages and Limitations for Lab Experiments

One of the main advantages of CEP-68 is its high purity level, which makes it suitable for use in biochemical and pharmacological assays. CEP-68 is also stable under physiological conditions and has low toxicity levels. However, one of the limitations of CEP-68 is its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the research on CEP-68. One of the areas of interest is the potential use of CEP-68 as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the use of CEP-68 as a chemotherapeutic agent for the treatment of cancer. Further research is also needed to understand the mechanism of action of CEP-68 and its potential side effects.

Synthesis Methods

The synthesis of CEP-68 involves the reaction of 4-iodoaniline and 4-methoxyphenylhydrazine with 1-(2-cyanoethyl)pyrazole-4-carboxylic acid in the presence of a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) and 4-dimethylaminopyridine (DMAP) as a catalyst. The reaction yields CEP-68 as a yellow solid with a high purity level.

Scientific Research Applications

CEP-68 has shown potential as a therapeutic agent for the treatment of cancer, neurological disorders, and inflammation. It has been reported to inhibit the growth of cancer cells in vitro and in vivo by inducing apoptosis and inhibiting angiogenesis. CEP-68 has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's.